2,4-difluoro-N-(3-(furan-2-yl)-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 2,4-difluoro-N-[5-(furan-2-yl)-2-(6-oxo-4-propan-2-yl-1H-pyrimidin-2-yl)pyrazol-3-yl]benzamide
• InChI: InChI=1S/C21H17F2N5O3/c1-11(2)15-10-19(29)26-21(24-15)28-18(9-16(27-28)17-4-3-7-31-17)25-20(30)13-6-5-12(22)8-14(13)23/h3-11H,1-2H3,(H,25,30)(H,24,26,29)
• InChI Key: XGDYCWNAOPMQKM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CO3)NC(=O)C4=C(C=C(C=C4)F)F
• Molecular Formula: C21H17F2N5O3
• Molecular Weight: 425.4 g/mol
• CAS No.: 1207041-48-2

Description

2,4-difluoro-N-(3-(furan-2-yl)-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C21H17F2N5O3 and its molecular weight is 425.396. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

• Innovative Synthetic Routes : Research into enaminones incorporating dibromobenzofuran moieties showcases versatile precursor roles for novel azines and azolotriazines synthesis. This indicates the compound's potential utility in generating diverse heterocyclic compounds through innovative synthetic routes (Sanad & Mekky, 2018).

• Furan Derivatives Synthesis : Studies on tetrahydrobenzofurans demonstrate the chemical transformations and synthesis of novel heterocyclic structures, providing insights into the manipulation of furan rings for generating structurally diverse molecules (Levai et al., 2002).

• Decarboxylative Fluorination : A transition-metal-free decarboxylative fluorination method for electron-rich heteroaromatics, including furans, showcases the potential for introducing fluorine atoms into complex molecules, enhancing their pharmaceutical properties (Yuan, Yao, & Tang, 2017).

Biological and Pharmaceutical Applications

• Antimicrobial and Anticancer Activities : The synthesis of chalcone derivatives and their transformation into heterocyclic compounds with reported antimicrobial and anticancer activities highlight the potential therapeutic applications of structurally similar compounds (Zaki, Al-Gendey, & Abdelhamid, 2018).

• Anti-Influenza Virus Activity : Novel synthesis routes leading to benzamide-based 5-aminopyrazoles and their fused heterocycles have shown remarkable activity against avian influenza virus, suggesting the role of similar compounds in antiviral drug development (Hebishy, Salama, & Elgemeie, 2020).